Cas no 1448068-81-2 (2-(4-ethoxyphenyl)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}ethan-1-one)

• Product Name: 2-(4-ethoxyphenyl)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}ethan-1-one
• CAS No: 1448068-81-2
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 5797468
• PubChem ID: 71805788
• Update Time: 2025-06-30

2-(4-ethoxyphenyl)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}ethan-1-one
• 1448068-81-2
• 2-(4-ethoxyphenyl)-1-(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone
• 2-(4-ethoxyphenyl)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one
• CHEMBL4896089
• F6435-1891
• 1-(5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)-2-(4-ethoxyphenyl)ethanone
• AKOS024558278

• Inchi： 1S/C16H17N3O2/c1-2-21-14-5-3-12(4-6-14)7-16(20)19-9-13-8-17-11-18-15(13)10-19/h3-6,8,11H,2,7,9-10H2,1H3
• InChI Key： RPVQXIILAQZBQW-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)OCC)N1CC2C(=CN=CN=2)C1

Computed Properties

• Exact Mass: 283.132076794g/mol
• Monoisotopic Mass: 283.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.3Ų

Additional information on 2-(4-ethoxyphenyl)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}ethan-1-one

Compound CAS No 1448068-81-2: 2-(4-Ethoxyphenyl)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one

The compound with CAS No 1448068-81-2, known as 2-(4-Ethoxyphenyl)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrrolopyrimidine derivatives, which have been extensively studied for their biological activities and therapeutic applications.

Pyrrolopyrimidines are heterocyclic compounds that combine the structural features of pyrrole and pyrimidine rings, making them versatile scaffolds for drug design. The presence of the ethoxyphenyl group in this compound introduces additional electronic and steric effects, which can enhance its bioavailability and interaction with target proteins. Recent studies have highlighted the importance of such structural modifications in improving the pharmacokinetic properties of pyrrolopyrimidine-based drugs.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical testing and subsequent clinical trials. The development of efficient synthetic routes has been a key focus in recent years, driven by the increasing demand for scalable production methods in the pharmaceutical industry.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that 2-(4-Ethoxyphenyl)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to inhibit specific oncogenic pathways and induce apoptosis in malignant cells.

Moreover, this compound has shown potential as a modulator of kinase activity, which is a critical target in cancer therapy. Kinase inhibitors are among the most successful classes of anticancer drugs, and the development of novel agents with improved efficacy and reduced side effects remains a priority in oncology research.

In addition to its anticancer properties, this compound has also been investigated for its anti-inflammatory and antioxidant activities. These findings suggest that it may have broader therapeutic applications beyond oncology, including in the treatment of chronic inflammatory diseases and neurodegenerative disorders.

The structural uniqueness of 2-(4-Ethoxyphenyl)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one makes it an attractive candidate for further exploration in drug discovery programs. Its ability to interact with multiple biological targets highlights the importance of studying such compounds in diverse disease models.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound more accurately. These computational tools complement experimental studies by providing insights into the molecular mechanisms underlying its biological activities.

In conclusion, CAS No 1448068-81-2 represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in the development of novel therapeutic agents for various diseases.